Cas no 913614-65-0 ((S)-2-N-Cbz-aminomethyl-pyrrolid)

• Product Name: (S)-2-N-Cbz-aminomethyl-pyrrolid
• CAS No: 913614-65-0
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• MDL: MFCD09749850
• CID: 830176
• PubChem ID: 25418057
• Update Time: 2025-04-19

(S)-2-N-Cbz-aminomethyl-pyrrolid Chemical and Physical Properties

Names and Identifiers

• (S)-2-N-Cbz-aminomethyl-pyrrolid
• (S)-2-N-Cbz-aminomethyl-pyrrolidine
• SCHEMBL8246719
• (s)-2-(cbz-aminomethyl)-pyrrolidine
• benzyl N-[[(2S)-pyrrolidin-2-yl]methyl]carbamate
• (S)-1-Pyrrolidin-2-ylmethyl-carbamic acid benzyl ester
• (S)-BENZYL PYRROLIDIN-2-YLMETHYLCARBAMATE
• (s)-2-n-cbz-aminomethylpyrrolidine
• AM101580
• (s)-pyrrolidin-2-ylmethyl-carbamic acid benzyl ester
• AKOS016014965
• Benzyl (S)-(pyrrolidin-2-ylmethyl)carbamate
• phenylmethyl [(2S)-2-pyrrolidinylmethyl]carbamate
• 913614-65-0
• AKOS015855509
• UHPHWVPAQZJMDO-LBPRGKRZSA-N
• MFCD07369922
• A13445

• MDL： MFCD09749850
• Inchi： 1S/C13H18N2O2/c16-13(15-9-12-7-4-8-14-12)17-10-11-5-2-1-3-6-11/h1-3,5-6,12,14H,4,7-10H2,(H,15,16)/t12-/m0/s1
• InChI Key： UHPHWVPAQZJMDO-LBPRGKRZSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC[C@@H]1CCCN1)=O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls